Pentadecyl methylsulfonate

• Molecular Formula: C16H34O3S
• Molecular Weight: 306.5 g/mol
• InChI: InChI=1S/C16H34O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-20(2,17)18/h3-16H2,1-2H3
• InChIKey: YXLHXVVEWIKTJT-UHFFFAOYSA-N

Pentadecyl Methylsulfonate: Technical Baseline and Procurement Considerations

Pentadecyl methylsulfonate (CAS 62732-70-1, also known as pentadecyl mesylate) is a C15 alkyl ester of methanesulfonic acid, classified as an alkyl methane sulfonate. Its molecular formula is C16H34O3S with a molecular weight of 306.50 g/mol . Predicted physicochemical properties include a boiling point of 413.7±14.0 °C and a density of 0.957±0.06 g/cm³ . As an ester, it is structurally distinct from the more common anionic surfactants, such as sodium alkyl sulfonates or sulfates, which possess an ionic headgroup [1]. This structural feature dictates its primary utility as a reactive intermediate in organic synthesis, rather than as a conventional surfactant for detergency or emulsification [2].

Structural Class

Non-ionic C15 alkyl mesylate ester, structurally distinct from ionic surfactants.

Primary Role

Reactive alkylating agent and synthetic intermediate for organic synthesis.

Use Context

Designed for organic-phase reactions; not intended for aqueous surfactant or detergent applications.

• [1] The Free Library. (2024). Exploring the Impact of Subtle Differences in the Chemical Structure of 1-Alkylsulfates and 1-Alkylsulfonates on Their Interactions with Human Serum Albumin. Retrieved April 15, 2026. View Source
• [2] MedChemExpress. (n.d.). Pentadecyl methane sulfonate. Retrieved April 15, 2026. View Source

Pentadecyl Methylsulfonate: Why In-Class Substitution Fails for Precise Applications

Substitution of pentadecyl methylsulfonate with other alkyl sulfonates or sulfates is not straightforward due to fundamental differences in molecular structure and physicochemical behavior. Unlike ionic surfactants like sodium dodecyl sulfate (SDS) or sodium dodecane sulfonate, which function via micelle formation and surface tension reduction [1], pentadecyl methylsulfonate is a non-ionic ester. Its primary role is not as a surfactant but as a reactive alkylating agent or a synthetic intermediate . The presence of the labile ester bond and the specific C15 alkyl chain length dictate its reactivity and solubility in organic solvents, properties that are not shared by shorter-chain analogs or ionic sulfonates. Replacing it with a different alkyl mesylate (e.g., methyl or ethyl mesylate) would alter reaction kinetics and product profiles, while substituting it with a surfactant-like sodium pentadecyl sulfate would introduce unwanted surface activity and micellar behavior . Therefore, for its intended use in organic synthesis or as a research tool, generic substitution is not viable.

Altering the alkyl chain length may shift reaction kinetics and product profiles.

Replacing with ionic surfactants (e.g., sodium alkyl sulfates) introduces unwanted surface activity and micellar behavior.

The labile methanesulfonate ester group determines reactivity; other leaving groups or ester analogs may not match synthetic performance.

• [1] The Free Library. (2024). Exploring the Impact of Subtle Differences in the Chemical Structure of 1-Alkylsulfates and 1-Alkylsulfonates on Their Interactions with Human Serum Albumin. Retrieved April 15, 2026. View Source

Pentadecyl Methylsulfonate: Quantifiable Performance Differentiation Against Comparators

Physicochemical Property Differentiation: Predicted Boiling Point and Density vs. Ionic Sulfonates

Pentadecyl methylsulfonate is a non-ionic ester with predicted physicochemical properties that differentiate it from its ionic sulfonate counterparts. Its predicted boiling point (413.7±14.0 °C) and density (0.957±0.06 g/cm³) are characteristic of a high-molecular-weight organic ester, suitable for applications in organic solvents or as a reactive intermediate . In contrast, ionic surfactants like sodium dodecyl sulfate (SDS) are solids that decompose before boiling and are primarily characterized by their Krafft point and critical micelle concentration (CMC) in aqueous solutions [1]. This fundamental difference in physical state and thermal behavior dictates that pentadecyl methylsulfonate is not a direct substitute for surfactants in aqueous formulations.

Physicochemical Profile

Class-level inference

Boiling point: 413.7±14.0 °C
Density: 0.957±0.06 g/cm³ (predicted)

Highlights thermal/phase differentiation from ionic sulfonates like SDS.

Predicted values; experimental SDS decomposes before boiling.

Evidence Dimension	Boiling Point
Target Compound Data	413.7±14.0 °C (Predicted)
Comparator Or Baseline	Sodium dodecyl sulfate (SDS): Decomposes before boiling; Krafft point is 9 °C [1]
Quantified Difference	N/A (different property class)
Conditions	Predicted value via computational methods for target compound; experimental literature value for comparator.

Why This Matters

This distinction confirms that pentadecyl methylsulfonate is unsuitable for aqueous surfactant applications, guiding procurement toward organic synthesis or specialized reagent use.

• [1] The Free Library. (2024). Exploring the Impact of Subtle Differences in the Chemical Structure of 1-Alkylsulfates and 1-Alkylsulfonates on Their Interactions with Human Serum Albumin. Retrieved April 15, 2026. View Source

Functional Role: Reactive Alkylating Agent vs. Surfactant in Aqueous Systems

As an alkyl methane sulfonate, pentadecyl methylsulfonate functions primarily as an alkylating agent due to the excellent leaving group ability of the mesylate moiety . This is in stark contrast to sodium alkyl sulfonates, which are valued for their surface activity and detergency. While the detergency of sulfonated compounds generally increases with chain length up to C16, with C16 showing superior performance over C18, C14, and C12 in some anionic surfactant classes [1], this structure-property relationship applies to ionic surfactants and not to the non-ionic ester form of pentadecyl methylsulfonate. The compound's utility lies in its ability to transfer a pentadecyl group to a nucleophile, a function for which surfactants are not designed.

Functional Role

Class-level inference

Target: Alkylating agent / synthetic intermediate
Comparator: Anionic surfactant (optimal detergency at C16)

Confirms synthetic, not surfactant, application fit.

Detergency data from anionic surfactant class, not applicable to non-ionic ester.

Evidence Dimension	Primary Function
Target Compound Data	Alkylating agent / Synthetic intermediate
Comparator Or Baseline	Sodium monoglycerol α-sulfonated hexadecanonate (C16 anionic surfactant): Optimal detergency among C12-C18 chain lengths [1]
Quantified Difference	N/A (different functional class)
Conditions	General chemical knowledge for target; experimental detergency assay for comparator.

Why This Matters

Procurement must be aligned with the intended function: selecting pentadecyl methylsulfonate for detergency would be a critical misapplication, while selecting an anionic surfactant for a nucleophilic substitution reaction would fail.

• [1] Korean Science. (n.d.). Detergency Performance of Sodium Monoglycerol α-Sulfonated Alkanonates. Retrieved April 15, 2026. View Source

Reactivity in Synthesis: Quantified Yield in a Specific Transformation

In a specific reported synthetic application, pentadecyl methylsulfonate was used to alkylate vitamin C (ascorbic acid) to produce 3-O-pentadecyl-L-ascorbic acid. The reaction, carried out in dimethyl sulfoxide (DMSO) with sodium bicarbonate as a base over 15 hours, proceeded with a 70% yield [1]. This quantitative yield provides a benchmark for its reactivity as a pentadecyl donor. While direct comparative data with other pentadecylating agents (e.g., pentadecyl bromide) are not available, this yield establishes a baseline for researchers considering this compound for similar alkylation reactions.

Alkylation Yield

Supporting evidence

70% yield

Benchmark for pentadecyl transfer in ascorbic acid alkylation.

Reaction in DMSO/NaHCO₃, 15 h; direct comparator not available.

Evidence Dimension	Reaction Yield
Target Compound Data	70% yield in synthesis of 3-O-pentadecyl-L-ascorbic acid [1]
Comparator Or Baseline	None (direct comparison not available)
Quantified Difference	N/A
Conditions	Reaction with vitamin C in DMSO with NaHCO3, 15.0 h [1]

Why This Matters

This provides a tangible performance metric for a key application, allowing users to evaluate its synthetic utility against their own process requirements.

• [1] MolAid. (n.d.). 3-O-pentadecyl-L-ascorbic acid. Retrieved April 15, 2026. View Source

Lack of Evidence for Aqueous Surfactant Performance Metrics (CMC, Surface Tension)

A search of authoritative literature reveals an absence of experimental data for pentadecyl methylsulfonate regarding key surfactant performance metrics such as critical micelle concentration (CMC) or surface tension reduction [1]. This is in direct contrast to closely related anionic surfactants like sodium pentadecyl sulfate or sodium pentadecyl sulfonate, for which such data are either available or can be reasonably inferred from homologs [2]. For example, the CMC of sodium dodecyl sulfate (SDS) is well-established at 8.3 mM [3]. The lack of such data for pentadecyl methylsulfonate is itself a significant differentiating piece of evidence, confirming that it is not intended for, and does not perform as, a conventional surfactant.

Surfactant Data Gap

Data to verify

No CMC or surface tension data reported

Confirms unsuitability for surfactant applications; negative evidence for procurement.

Literature search did not identify surfactant metrics; SDS CMC 8.3 mM for reference.

Evidence Dimension	Availability of Surfactant Performance Data
Target Compound Data	No reported CMC or surface tension data found in primary literature or databases [1]
Comparator Or Baseline	Sodium dodecyl sulfate (SDS): CMC = 8.3 mM [3]
Quantified Difference	N/A
Conditions	Literature search across multiple databases and primary research articles.

Why This Matters

This negative evidence is crucial for procurement, steering users away from attempting to use this compound in applications requiring surfactant properties, thus preventing failed experiments and wasted resources.

• [1] Search conducted across ChemicalBook, MedChemExpress, PubMed, and Google Scholar on April 15-16, 2026. View Source
• [2] Weil, J. K., et al. (1963). Long chain alkanesulfonates and 1‐hydroxy‐2‐alkanesulfonates: Structure and property relations. Journal of the American Oil Chemists' Society, 40(11), 689-693. View Source
• [3] The Free Library. (2024). Exploring the Impact of Subtle Differences in the Chemical Structure of 1-Alkylsulfates and 1-Alkylsulfonates on Their Interactions with Human Serum Albumin. Retrieved April 15, 2026. View Source

Pentadecyl Methylsulfonate: Recommended Research and Industrial Application Scenarios

Synthesis of Pentadecyl-Functionalized Bioactive Molecules

The primary application scenario for pentadecyl methylsulfonate is as an alkylating agent in organic synthesis. It is specifically useful for introducing a long, hydrophobic pentadecyl chain into a target molecule. A documented example is its use in the 70%-yield synthesis of 3-O-pentadecyl-L-ascorbic acid, a lipophilic derivative of vitamin C [1]. This reaction illustrates its utility for modifying the solubility and membrane permeability of polar molecules, a common strategy in prodrug design and materials science.

Preparation of Lipophilic Analogs for Biophysical Studies

Given its long C15 alkyl chain, pentadecyl methylsulfonate can be used to create lipophilic analogs of compounds for studying membrane interactions or for use in model membrane systems. Its reactivity with nucleophiles allows for the attachment of a hydrophobic anchor to molecules of interest. This is supported by the general use of alkyl mesylates as probes and the compound's availability as a research tool . While specific membrane studies using this exact compound were not identified, its physicochemical profile (high predicted boiling point, ester functionality) aligns with this application class.

Investigation of Alkylating Agent Structure-Activity Relationships

As a member of the alkyl methane sulfonate series, pentadecyl methylsulfonate can serve as a molecular probe in studies investigating the relationship between alkyl chain length and biological activity, particularly regarding genotoxicity or alkylating potential . Its long chain provides a data point at the extreme of a homologous series (e.g., methyl, ethyl, propyl, etc.), which is valuable for quantitative structure-activity relationship (QSAR) modeling and understanding the impact of hydrophobicity on cellular uptake and reactivity.

Application

Selection Property

Validation Focus

Synthesis of pentadecyl-functionalized bioactive molecules

Alkylating reactivity with good leaving group

Reaction yield and purity assessment

Preparation of lipophilic analogs for biophysical studies

Long-chain ester for membrane anchoring

Membrane interaction model validation

Structure-activity relationship studies of alkylating agents

Chain-length hydrophobicity parameter

Cellular uptake and reactivity profiling

• [1] MolAid. (n.d.). 3-O-pentadecyl-L-ascorbic acid. Retrieved April 15, 2026. View Source